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Compound of Interest

Compound Name: Disperse Red 74

Cat. No.: B3029303 Get Quote

This technical support guide provides researchers, scientists, and drug development

professionals with answers to frequently asked questions and troubleshooting advice regarding

the interaction of copper (Cu²⁺) and iron (Fe³⁺) ions with C.I. Disperse Red 74.

Frequently Asked Questions (FAQs)
Q1: What is the general effect of copper and iron ions on the color of Disperse Red 74?

A1: Based on available technical data, C.I. Disperse Red 74 is considered to be a dye that is

not sensitive to the presence of copper and iron ions in the dyebath.[1][2][3] Technical literature

consistently states that when dyeing with Disperse Red 74, the presence of copper and iron

ions does not cause a significant change in the final color or shade of the dyed material.[1][2][3]

Q2: Why are some disperse dyes sensitive to metal ions like copper and iron?

A2: Certain disperse dyes can form coordination complexes with metal ions. This interaction

can alter the electronic structure of the dye molecule, which in turn changes its light-absorbing

properties and, consequently, its color. This can lead to issues such as shade dulling, color

changes, and poor color reproducibility. The tendency to form these complexes is dependent

on the specific chemical structure of the dye.

Q3: Is there quantitative data available on the color stability of Disperse Red 74 in the

presence of copper and iron ions?
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A3: While qualitative statements on the stability of Disperse Red 74 to copper and iron ions

are available, publicly accessible, detailed quantitative data such as tables of color difference

values (ΔE*ab), changes in absorption maxima (λmax), or color strength (K/S) is limited. The

general consensus from technical data sheets is that the color remains unchanged. To obtain

precise quantitative data for specific experimental conditions, it is recommended to perform a

standardized colorfastness test.

Q4: What are the standard test methods to determine the sensitivity of a dye to metal ions?

A4: Standardized test methods have been developed by international organizations to evaluate

the effect of metals on dye shades. The most relevant methods are:

ISO 105-Z02: This method is specifically designed to determine the colorfastness to metals

in the dyebath, with a focus on iron and copper.

AATCC Test Method 161: This method provides a procedure for evaluating the shade

change of disperse dyes caused by metals, and for assessing the effectiveness of chelating

agents.
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Observed Issue Potential Cause Recommended Action

Unexpected shade variation in

a process using Disperse Red

74.

While Disperse Red 74 is

reported to be stable, extreme

concentrations of metal ions or

the presence of other

contaminants in the dyebath

could have an unforeseen

effect. Other factors such as

pH fluctuations, temperature

variations, or issues with dye

dispersion are more likely

causes.

1. Verify that the pH of the

dyebath is within the

recommended range for

Disperse Red 74 (typically pH

5-6).[1][2] 2. Ensure that the

water quality meets the

standards for dyeing

processes, with low levels of

hardness and metal ions. 3. If

metal ion contamination is

suspected, consider the use of

a chelating agent. 4. Conduct

a controlled experiment to

confirm the effect of the

suspected metal ions on the

dye shade using a

standardized test method (see

Experimental Protocol below).

Inconsistent dyeing results

when using different water

sources.

Different water sources can

have varying levels of

dissolved metal ions (e.g., iron

from well water). This can

affect metal-sensitive dyes.

1. Analyze the water sources

for metal ion content. 2. If

significant levels of copper or

iron are present, pre-treat the

water or use a suitable

chelating agent in the dyebath.

3. For critical applications, the

use of deionized or distilled

water is recommended to

ensure consistency.

Experimental Protocols
Protocol: Evaluation of the Effect of Copper and Iron
Ions on the Color of Disperse Red 74
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This protocol is based on the principles outlined in ISO 105-Z02 and AATCC Test Method 161

to provide a framework for quantitatively assessing the impact of copper and iron ions on the

shade of Disperse Red 74.

Objective: To determine the change in color of a textile dyed with Disperse Red 74 when

exposed to copper (Cu²⁺) and iron (Fe³⁺) ions during the dyeing process.

Materials and Reagents:

Textile substrate (e.g., 100% polyester fabric)

C.I. Disperse Red 74

Dispersing agent

Acetic acid (for pH adjustment)

Copper(II) sulfate (CuSO₄·5H₂O)

Iron(III) chloride (FeCl₃)

Deionized water

Laboratory dyeing apparatus

Spectrophotometer for color measurement

Procedure:

Preparation of Dyebaths:

Prepare three separate dyebaths:

Control Dyebath: Disperse Red 74, dispersing agent, and pH-adjusted water (pH 5.5).

Copper Dyebath: Control dyebath formulation with the addition of a specific

concentration of copper(II) sulfate (e.g., 10 ppm, 25 ppm).
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Iron Dyebath: Control dyebath formulation with the addition of a specific concentration

of iron(III) chloride (e.g., 10 ppm, 25 ppm).

Dyeing Process:

Introduce a pre-weighed textile sample into each of the three dyebaths.

Carry out the dyeing process according to the standard procedure for high-temperature

dyeing of polyester with disperse dyes (e.g., ramp temperature to 130°C, hold for 60

minutes, then cool down).

Post-Treatment:

After dyeing, rinse the textile samples thoroughly with water.

Perform a reduction clearing process to remove any unfixed dye from the surface of the

fibers.

Wash and dry the samples.

Colorimetric Analysis:

Using a spectrophotometer, measure the CIELAB color coordinates (L, a, b*) of the dyed

samples from the control, copper, and iron dyebaths.

Calculate the color difference (ΔEab) between the control sample and the samples dyed in
the presence of metal ions using the following formula: ΔEab = √[(ΔL)\² + (Δa)\² + (Δb*)\²]

Assess the change in color strength (K/S) of the samples.

Data Presentation:

The results should be summarized in a table for clear comparison.
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Dyeing

Condition
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Control (No
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Iron (Fe³⁺) -

10 ppm

Iron (Fe³⁺) -

25 ppm
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Caption: Experimental workflow for testing the effect of metal ions on dye color.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b3029303?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3029303?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Dye Molecule

Dye-Metal Complex
(Altered Color Properties)

Coordination
(for sensitive dyes)

Disperse Red 74
(Reported as Stable - No Significant

Color Change)

Interaction with
Cu²⁺ / Fe³⁺

Metal Ion
(e.g., Cu²⁺, Fe³⁺)

Click to download full resolution via product page

Caption: Conceptual diagram of dye-metal ion interaction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Support Center: The Influence of Metal Ions
on Disperse Red 74]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3029303#effect-of-copper-and-iron-ions-on-disperse-
red-74-color]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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